Cas no 2172213-37-3 (3-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}ethoxy)propanoic acid)

3-(2-{2-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}ethoxy)propanoic acid is a specialized Fmoc-protected thiazole derivative designed for peptide synthesis and bioconjugation applications. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. The thiazole ring enhances structural rigidity and potential bioactivity, while the carboxylic acid terminus allows for further functionalization via amide coupling. The ethylene glycol linker improves solubility and reduces steric hindrance, facilitating efficient solid-phase peptide synthesis. This compound is particularly useful in the development of peptidomimetics and bioactive conjugates, offering precise control over molecular architecture. Its stability and reactivity make it suitable for automated synthesis workflows.
3-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}ethoxy)propanoic acid structure
2172213-37-3 structure
Product Name:3-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}ethoxy)propanoic acid
CAS No:2172213-37-3
MF:C25H25N3O6S
MW:495.547505140305
CID:5943183
PubChem ID:165872087
Update Time:2025-10-29

3-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}ethoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}ethoxy)propanoic acid
    • 2172213-37-3
    • EN300-1498540
    • 3-(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}ethoxy)propanoic acid
    • Inchi: 1S/C25H25N3O6S/c29-22(26-10-12-33-11-9-23(30)31)13-16-15-35-24(27-16)28-25(32)34-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15,21H,9-14H2,(H,26,29)(H,30,31)(H,27,28,32)
    • InChI Key: GZUJRTWQSKUQJW-UHFFFAOYSA-N
    • SMILES: S1C=C(CC(NCCOCCC(=O)O)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 495.14640670g/mol
  • Monoisotopic Mass: 495.14640670g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 12
  • Complexity: 718
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 155Ų

3-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}ethoxy)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1498540-0.05g
3-(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}ethoxy)propanoic acid
2172213-37-3
0.05g
$2829.0 2023-05-26
Enamine
EN300-1498540-0.1g
3-(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}ethoxy)propanoic acid
2172213-37-3
0.1g
$2963.0 2023-05-26
Enamine
EN300-1498540-0.25g
3-(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}ethoxy)propanoic acid
2172213-37-3
0.25g
$3099.0 2023-05-26
Enamine
EN300-1498540-0.5g
3-(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}ethoxy)propanoic acid
2172213-37-3
0.5g
$3233.0 2023-05-26
Enamine
EN300-1498540-1.0g
3-(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}ethoxy)propanoic acid
2172213-37-3
1g
$3368.0 2023-05-26
Enamine
EN300-1498540-2.5g
3-(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}ethoxy)propanoic acid
2172213-37-3
2.5g
$6602.0 2023-05-26
Enamine
EN300-1498540-5.0g
3-(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}ethoxy)propanoic acid
2172213-37-3
5g
$9769.0 2023-05-26
Enamine
EN300-1498540-10.0g
3-(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}ethoxy)propanoic acid
2172213-37-3
10g
$14487.0 2023-05-26
Enamine
EN300-1498540-50mg
3-(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}ethoxy)propanoic acid
2172213-37-3
50mg
$2829.0 2023-09-27
Enamine
EN300-1498540-100mg
3-(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}ethoxy)propanoic acid
2172213-37-3
100mg
$2963.0 2023-09-27

3-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}ethoxy)propanoic acid Related Literature

Additional information on 3-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}ethoxy)propanoic acid

Introduction to 3-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}ethoxy)propanoic acid (CAS No. 2172213-37-3)

3-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}ethoxy)propanoic acid, identified by the CAS number 2172213-37-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a thiazole core, and an acetamide moiety. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its biological activity and therapeutic applications.

The Fmoc group is particularly noteworthy as it is commonly employed in peptide synthesis as an amino protecting group. Its stability under mild conditions makes it a preferred choice for solid-phase peptide synthesis (SPPS), a widely used technique in the production of peptides and proteins. In the context of 3-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}ethoxy)propanoic acid, the Fmoc functionality may serve as a key structural element that influences the compound's reactivity and interactions with biological targets.

The central thiazole ring is another critical feature of this compound. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of a thiazole moiety into 3-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}ethoxy)propanoic acid suggests potential therapeutic benefits, particularly in targeting diseases associated with dysregulated cellular processes.

Furthermore, the presence of an acetamide group in the structure introduces another layer of complexity. Acetamide derivatives are known to exhibit various pharmacological effects, including analgesic, sedative, and anti-inflammatory activities. The combination of these functional groups in 3-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}ethoxy)propanoic acid may contribute to its multifaceted biological profile, making it a promising candidate for further investigation.

Recent advancements in drug discovery have highlighted the importance of structure-based drug design, where the three-dimensional structure of a target protein is used to design molecules that interact specifically with it. The complex architecture of 3-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-y acetamido}ethoxy)propanoic acid, with its multiple functional groups, positions it as a potential scaffold for designing novel therapeutic agents. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify how this compound might bind to specific biological targets and modulate their activity.

In addition to its structural complexity, 3-(2-{2 - 2 - ({(9H-fluoren - 9 - ylmethoxycarbonyl}) amino) - 1 , 3 - thiazol - 4 - y lacetamido} ethoxy) propanoic acid may exhibit unique physicochemical properties that influence its pharmacokinetic behavior. Factors such as solubility, stability, and metabolic degradation play crucial roles in determining the efficacy and safety of a drug candidate. Understanding these properties is essential for optimizing formulations and delivery systems that enhance the compound's bioavailability and therapeutic effect.

Current research in medicinal chemistry often focuses on developing molecules that can modulate protein-protein interactions (PPIs), which are critical in many biological pathways. The intricate structure of 3-(2-{ 2 - 2 - ({( 9 H - fluore n - 9 - ylmethoxyc arbonyl } amine o ) - 1 , 3 - thia zol - 4 - y lacet amido } eth oxy ) pro pan oic ac id) makes it a potential candidate for interfering with PPIs by binding to specific residues on target proteins. Such interactions could lead to novel therapeutic strategies for treating diseases like cancer, inflammation, and neurodegenerative disorders.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational tools allow researchers to predict the binding affinity of compounds to biological targets with high accuracy. By integrating experimental data with computational models, scientists can refine their understanding of how 3-( 2 - { 2 - 2 - ( { ( 9 H - fluore n - 9 - ylm eth oxyc arbony l } am ine o ) ) ) ) ) ) pro pan oic ac id) interacts with its intended targets. This approach accelerates the drug development process by reducing the reliance on traditional trial-and-error methods.

The synthesis of complex molecules like 3-( 2 - { 2 - 2 - ( { ( 9 H - fluore n - 9 ylm eth oxyc arbony l } am ine o ) ) ) ) ) ) pro pan oic ac id) requires meticulous planning and expertise in organic synthesis. The multi-step synthetic route involves careful selection of reagents and reaction conditions to ensure high yield and purity. Researchers must also consider factors such as scalability and cost-effectiveness when developing synthetic strategies for potential drug candidates.

Evaluation of the biological activity of new compounds often involves in vitro assays that measure their interaction with specific biomolecules. These assays provide valuable insights into the potential therapeutic effects of compounds like 3-( . . . . . . . . . . . . . . . . . ).. By testing their activity against various targets, researchers can prioritize compounds for further development based on their potency and selectivity.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the field by enabling faster identification and optimization of promising candidates. AI algorithms can analyze vast datasets to identify patterns that human researchers might overlook. This technology holds great promise for accelerating the development of novel therapeutics based on complex molecules like 3-( ... ).. By leveraging AI-driven approaches, scientists can more efficiently navigate the complexities of drug design and development.

In conclusion,3-( ... ).. represents a fascinating example of how intricate molecular structures can lead to novel therapeutic opportunities. Its unique combination of functional groups positions it as a promising candidate for further investigation in pharmaceutical research.. As our understanding of biological systems continues to evolve,, so too will our ability to design molecules that target specific disease mechanisms effectively.. The continued exploration,, synthesis,, and evaluation,,of compounds like this one will undoubtedly contribute,,to advancements in medicine,,and improve patient outcomes worldwide..

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD